Cas no 5779-54-4 (1,1-Cyclopentanedimethanol,1,1-bis(phenylcarbamate))

• Product Name: 1,1-Cyclopentanedimethanol,1,1-bis(phenylcarbamate)
• CAS No: 5779-54-4
• MF: C₂₁H₂₄N₂O₄
• MW: 368.426265716553
• CID: 368267
• PubChem ID: 72076
• Update Time: 2025-04-19

1,1-Cyclopentanedimethanol,1,1-bis(phenylcarbamate) Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclopentanedimethanol,1,1-bis(phenylcarbamate)
• [1-(phenylcarbamoyloxymethyl)cyclopentyl]methyl N-phenylcarbamate
• bsm 906m
• Ciclarbamato
• Cyclarbamate
• Cyclarbamatum
• Cyclarbamatum [INN-Latin]
• CYCLOPENTAPHENE
• Dicarbanilsaeureester des 1.1-Bis-hydroxymethyl-cyclopentans
• C 1428
• EINECS 227-302-7
• CYCLARBAMATE [INN]
• M 906
• SCHEMBL547006
• AKOS040751345
• Q5198119
• NS00033791
• 1,1-Cyclopentanedimethanol dicarbanilate
• C-1428
• Cyclarbamate [INN:BAN:DCF]
• UNII-779291866J
• CYCLARBAMATE [MI]
• Cyclarbamat
• DTXSID60206480
• Calmalone; Camalon; Casmalon; Cyclopentaphene
• CHEMBL2104142
• CHEBI:135553
• Ciclarbamato [INN-Spanish]
• 779291866J
• 5779-54-4

• Inchi： 1S/C21H24N2O4/c24-19(22-17-9-3-1-4-10-17)26-15-21(13-7-8-14-21)16-27-20(25)23-18-11-5-2-6-12-18/h1-6,9-12H,7-8,13-16H2,(H,22,24)(H,23,25)
• InChI Key： IRZVVDMCEZNNCW-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1)=O)CC1(COC(NC2C=CC=CC=2)=O)CCCC1

Computed Properties

• Exact Mass: 368.17400
• Monoisotopic Mass: 368.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.5

Experimental Properties

• Density: 1.24
• Melting Point: 151-152°
• Boiling Point: 454.7°Cat760mmHg
• Flash Point: 228.8°C
• Refractive Index: 1.614
• PSA: 76.66000
• LogP: 5.19020